Cas no 1806088-62-9 (2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1806088-62-9
• MF: C₈H₉F₃N₂O₂
• MW: 222.164472341537
• CID: 4931388
• Update Time: 2025-10-29

2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H9F3N2O2/c1-14-7-3-2-6(5(4-12)13-7)15-8(9,10)11/h2-3H,4,12H2,1H3
• InChI Key： IYCKSUTVPRUZIB-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(N=C1CN)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• XLogP3: 1.2
• Topological Polar Surface Area: 57.4

Additional information on 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1806088-62-9)

2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine (CAS No. 1806088-62-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound, characterized by its aminomethyl, methoxy, and trifluoromethoxy substituents, offers versatile reactivity and potential applications in drug discovery and material science. Its molecular formula, C₈H₉F₃N₂O₂, reflects a balance of lipophilicity and polarity, making it a valuable intermediate for synthetic chemists.

The growing interest in trifluoromethoxy-containing compounds stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers frequently search for "pyridine derivatives in drug design" or "trifluoromethoxy group applications," highlighting the relevance of this compound. Its aminomethyl group further enables conjugation with other pharmacophores, expanding its utility in targeted therapies. Recent studies have explored its role in modulating enzyme activity, particularly in CNS disorders, aligning with the trending focus on neurodegenerative disease treatments.

From a synthetic perspective, 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine is often synthesized via nucleophilic substitution or reductive amination routes. The methoxy group at the 6-position enhances electron density on the pyridine ring, influencing its reactivity in cross-coupling reactions—a topic frequently queried as "pyridine ring functionalization techniques." Its stability under acidic conditions makes it suitable for late-stage modifications, a feature highly valued in parallel synthesis libraries.

Environmental and regulatory considerations are increasingly shaping compound selection, and this molecule's low ecotoxicity profile (as predicted by QSAR models) positions it favorably compared to halogenated alternatives. Industry searches for "sustainable fluorinated building blocks" resonate with these attributes. Analytical characterization typically involves LC-MS and ¹⁹F NMR due to the distinct shift of the trifluoromethoxy group (-55 to -58 ppm), a technique often discussed in forums about "NMR analysis of fluorinated compounds."

In material science, the compound's ability to form stable hydrogen bonds via its aminomethyl moiety has sparked interest in supramolecular architectures. This aligns with emerging trends in "smart material design" and "self-assembling systems." Patent literature reveals its incorporation into liquid crystal compositions, where the trifluoromethoxy group improves mesophase stability—a niche but growing application area.

Supply chain dynamics for CAS 1806088-62-9 reflect broader pharmaceutical industry trends, with emphasis on "scalable synthetic routes" and "GMP-compliant intermediates." Quality control protocols typically specify ≤0.5% impurity levels by HPLC, addressing stringent regulatory requirements for high-value intermediates. The compound's shelf life under nitrogen atmosphere exceeds 24 months, a practical advantage for inventory management.

Recent computational studies leveraging AI-driven molecular docking have identified potential binding affinities of this scaffold with kinase targets, correlating with searches for "machine learning in hit identification." Such interdisciplinary applications underscore its relevance in contemporary research paradigms. The compound's logP (~1.8) and PSA (~50 Ų) values make it particularly interesting for blood-brain barrier penetration studies—a hot topic in "CNS drug delivery optimization."

As the pharmaceutical industry shifts toward fragment-based drug discovery, the compact yet functionalized nature of 2-(Aminomethyl)-6-methoxy-3-(trifluoromethoxy)pyridine offers distinct advantages. Its molecular weight (222.17 g/mol) falls within the ideal range for lead optimization, explaining its inclusion in many corporate screening collections. The presence of both hydrogen bond donor (aminomethyl) and acceptor (methoxy) groups enables diverse target interactions, a feature frequently investigated in "molecular recognition studies."

Thermal stability analyses (DSC/TGA) show decomposition above 200°C, making it compatible with high-temperature reactions—an important consideration for process chemists searching "thermostable heterocycles." The crystalline form exhibits favorable solubility in polar aprotic solvents (≥50 mg/mL in DMSO), facilitating biological testing. These physicochemical properties are routinely analyzed in "preformulation studies," another area of sustained research interest.

The future trajectory for CAS 1806088-62-9 appears promising, particularly in PET radiopharmaceuticals where its trifluoromethoxy group could serve as a labeling handle. This aligns with exponential growth in "molecular imaging probes" research. As synthetic methodologies advance, particularly in C-H functionalization of pyridines, the accessibility of derivatives will likely expand its applications across therapeutic areas.